Cas no 28524-61-0 (5-Amino-[1,2,4]triazolo[1,5-A]pyrimidine-6-carboxylic acid)

• Product Name: 5-Amino-[1,2,4]triazolo[1,5-A]pyrimidine-6-carboxylic acid
• CAS No: 28524-61-0
• MF: C₆H₅N₅O₂
• MW: 179.136199712753
• CID: 6168960
• PubChem ID: 84048166
• Update Time: 2024-01-06

5-Amino-[1,2,4]triazolo[1,5-A]pyrimidine-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-748913
• 5-AMINO-[1,2,4]TRIAZOLO[1,5-A]PYRIMIDINE-6-CARBOXYLIC ACID
• 28524-61-0
• AKOS023808205
• 5-Amino-[1,2,4]triazolo[1,5-A]pyrimidine-6-carboxylic acid

• Inchi： 1S/C6H5N5O2/c7-4-3(5(12)13)1-11-6(10-4)8-2-9-11/h1-2H,(H,12,13)(H2,7,8,9,10)
• InChI Key： GYRUDVHIKRRINM-UHFFFAOYSA-N
• SMILES： OC(C1C(N)=NC2=NC=NN2C=1)=O

Computed Properties

• Exact Mass: 179.04432442g/mol
• Monoisotopic Mass: 179.04432442g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 106Ų